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Compound of Interest

Compound Name:
2-(2-Methoxy-2-oxoethyl)benzoic

acid

Cat. No.: B173760 Get Quote

CAS Number: 14736-50-6 Synonyms: Homophthalic acid monomethyl ester, Methyl 2-

(carboxymethyl)benzoate, 2-(Methoxycarbonylmethyl)benzoic acid

This technical guide provides a comprehensive overview of 2-(2-methoxy-2-oxoethyl)benzoic
acid, a key intermediate in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry.

Chemical and Physical Properties
2-(2-methoxy-2-oxoethyl)benzoic acid is a solid at room temperature, characterized by the

presence of both a carboxylic acid and a methyl ester functional group.[1] These groups confer

a specific reactivity, making it a valuable precursor for the synthesis of more complex

molecules.[1]

Table 1: Physicochemical Properties of 2-(2-methoxy-2-oxoethyl)benzoic acid
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Property Value Source

CAS Number 14736-50-6 --INVALID-LINK--

Molecular Formula C₁₀H₁₀O₄ --INVALID-LINK--

Molecular Weight 194.19 g/mol --INVALID-LINK--

Physical State Solid --INVALID-LINK--

Melting Point 116.0 - 120.0 °C --INVALID-LINK--

pKa (Predicted) 3.69 ± 0.36 --INVALID-LINK--

Spectral Data
The structural features of 2-(2-methoxy-2-oxoethyl)benzoic acid can be confirmed by various

spectroscopic techniques.

Table 2: Spectral Data of 2-(2-methoxy-2-oxoethyl)benzoic acid

Spectrum Key Peaks/Signals

¹H NMR
Signals corresponding to aromatic protons, a

methylene group, and a methyl ester group.

¹³C NMR

Resonances for carbonyl carbons (acid and

ester), aromatic carbons, a methylene carbon,

and a methoxy carbon.

IR Spectroscopy

Characteristic absorptions for O-H stretching of

the carboxylic acid, C=O stretching of both the

acid and ester, and C-O stretching.

Mass Spectrometry

Molecular ion peak corresponding to the

molecular weight, along with characteristic

fragmentation patterns.

Synthesis
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A common and efficient method for the preparation of 2-(2-methoxy-2-oxoethyl)benzoic acid
is the methanolysis of homophthalic anhydride.

Experimental Protocol: Synthesis from Homophthalic
Anhydride
This protocol describes the ring-opening of homophthalic anhydride with methanol to yield 2-(2-
methoxy-2-oxoethyl)benzoic acid.

Materials:

Homophthalic anhydride

Methanol (anhydrous)

Reflux condenser

Stirring apparatus

Heating mantle

Rotary evaporator

Crystallization dish

Procedure:

A solution of homophthalic anhydride in an excess of anhydrous methanol is prepared in a

round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

The mixture is heated to reflux and maintained at this temperature for a period of 2-4 hours,

with continuous stirring.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the excess methanol is removed under reduced pressure

using a rotary evaporator.
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The resulting crude product is then purified by recrystallization from a suitable solvent

system, such as a mixture of ethyl acetate and hexane, to afford the pure 2-(2-methoxy-2-
oxoethyl)benzoic acid.

Synthesis of 2-(2-methoxy-2-oxoethyl)benzoic acid

Homophthalic Anhydride
+

Methanol

Reflux
(2-4 hours)

Reaction Mixture

Solvent Evaporation

Crude Product

Recrystallization

Pure 2-(2-methoxy-2-oxoethyl)benzoic acid
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Click to download full resolution via product page

Caption: Synthetic workflow for 2-(2-methoxy-2-oxoethyl)benzoic acid.

Applications in Drug Development and Organic
Synthesis
2-(2-methoxy-2-oxoethyl)benzoic acid serves as a versatile building block in the synthesis of

a variety of more complex molecules. Its utility is particularly notable in the preparation of

bioactive heterocyclic compounds. While direct biological activity of the title compound is not

extensively documented, its derivatives have shown promise in several therapeutic areas.

The compound is a known precursor for the synthesis of isocoumarin derivatives. Isocoumarins

are a class of compounds that have been investigated for a range of biological activities,

including angiogenesis inhibition and potential applications in cancer therapy.

Furthermore, derivatives of benzoic acid have been explored for their potential as anti-

inflammatory agents. For instance, certain 2-acetylbenzoic acid derivatives are being

investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in

inflammation.

While direct evidence for the biological mechanism of 2-(2-methoxy-2-oxoethyl)benzoic acid
is limited, preliminary studies on similar compounds suggest potential interactions with

enzymes such as cytochrome P450.[1] However, more detailed investigations are required to

fully elucidate these interactions.

Signaling Pathway of a Related Derivative
Although the core compound's direct interaction with signaling pathways is not well-

established, derivatives of benzoic acid have been shown to modulate key inflammatory

pathways. For example, some benzoic acid derivatives are hypothesized to inhibit the NF-κB

signaling pathway, a critical regulator of the inflammatory response.
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Hypothetical Inhibition of NF-κB Pathway by a Benzoic Acid Derivative
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Caption: Potential NF-κB inhibition by a benzoic acid derivative.

Safety and Handling
2-(2-methoxy-2-oxoethyl)benzoic acid is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[2] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a fume hood.
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Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Conclusion
2-(2-methoxy-2-oxoethyl)benzoic acid is a valuable and versatile intermediate in organic

synthesis with significant potential for applications in drug discovery and development. Its utility

as a precursor to bioactive molecules, including isocoumarins, underscores its importance for

medicinal chemists. While further research is needed to fully characterize its own biological

activity and potential mechanisms of action, its role as a key building block is well-established.

This guide provides essential technical information to support its use in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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